1-Iodo-2,3-dimethylbenzene
Overview
Description
Scientific Research Applications
Pharmaceutical Synthesis
1-Iodo-2,3-dimethylbenzene is utilized in the synthesis of various pharmaceutical compounds. For instance, it plays a role in the production of isoniazid , a first-line medication for treating tuberculosis . Its iodine moiety can be used to introduce other functional groups that are pivotal in drug development.
Anti-Inflammatory Drugs
This compound is also a precursor in the synthesis of flurbiprofen , a potent nonsteroidal anti-inflammatory drug (NSAID) . The iodine substituent is essential for further halogen exchange reactions or for binding with the active sites of biological targets.
Agrochemical Production
In the realm of agrochemistry, 1-Iodo-2,3-dimethylbenzene serves as an intermediate in creating compounds that protect crops from pests and diseases . Its structural properties make it suitable for modifications leading to a variety of agrochemicals.
Analytical Chemistry
In analytical chemistry, 1-Iodo-2,3-dimethylbenzene can be analyzed using reverse phase High-Performance Liquid Chromatography (HPLC) methods. It’s often used as a standard or reference compound in chromatographic separations to ensure the accuracy and reliability of the analytical results .
Organic Synthesis Research
This compound is frequently used in organic synthesis laboratories for research purposes. It can undergo α-arylation of ketones , which is a fundamental reaction in organic synthesis. Additionally, it’s used in copper-catalyzed N-arylation of imidazoles , a reaction significant in the synthesis of many pharmaceuticals and fine chemicals .
Mechanism of Action
Target of Action
The primary target of 1-Iodo-2,3-dimethylbenzene is the benzene ring in organic compounds . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the benzene ring . This makes the benzene ring especially stable and it wants to be retained during reactions .
Mode of Action
1-Iodo-2,3-dimethylbenzene interacts with its targets through a two-step mechanism known as electrophilic aromatic substitution . In the first, slow or rate-determining, step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathway affected by 1-Iodo-2,3-dimethylbenzene is the electrophilic aromatic substitution pathway . This pathway maintains the aromaticity of the benzene ring during reactions . The downstream effects of this pathway involve the formation of a substituted benzene ring .
Pharmacokinetics
The compound’s molecular formula is chi with an average mass of 232061 Da , which may influence its absorption, distribution, metabolism, and excretion.
Result of Action
The result of the action of 1-Iodo-2,3-dimethylbenzene is the formation of a substituted benzene ring . This occurs through the removal of a proton from the intermediate formed in the first step of the electrophilic aromatic substitution pathway .
Action Environment
The action of 1-Iodo-2,3-dimethylbenzene can be influenced by environmental factors. For instance, the compound’s boiling temperature, critical temperature, and critical pressure can affect its action, efficacy, and stability . .
properties
IUPAC Name |
1-iodo-2,3-dimethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9I/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DANMWBNOPFBJSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)I)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40185481 |
Source
|
| Record name | Benzene, 1-iodo-2,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40185481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Iodo-2,3-dimethylbenzene | |
CAS RN |
31599-60-7 |
Source
|
| Record name | 1-Iodo-2,3-dimethylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31599-60-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-iodo-2,3-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031599607 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 1-iodo-2,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40185481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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